Cas no 369368-57-0 (Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino- (9CI))

• Product Name: Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino- (9CI)
• CAS No: 369368-57-0
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 921782
• PubChem ID: 23552183
• Update Time: 2025-04-19

Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino- (9CI)
• Isoxazolo[5,4-b]pyridine-6-methanamine, 3-amino-
• DB-276958
• 6-(aminomethyl)isoxazolo[5,4-b]pyridin-3-amine
• 369368-57-0

• Inchi： 1S/C7H8N4O/c8-3-4-1-2-5-6(9)11-12-7(5)10-4/h1-2H,3,8H2,(H2,9,11)
• InChI Key： KNVHSTAKLYIFSI-UHFFFAOYSA-N
• SMILES： O1C2C(C(N)=N1)=CC=C(CN)N=2

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 91Ų